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Compound of Interest

Compound Name: AC-264613

Cat. No.: B1665383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AC-264613 is a potent and selective non-peptidic agonist of Protease-Activated Receptor 2

(PAR2), a G protein-coupled receptor (GPCR) implicated in a variety of physiological and

pathophysiological processes, including inflammation, pain, and cellular proliferation. Due to its

selectivity, AC-264613 serves as a valuable tool for investigating the role of PAR2 in various in

vitro models. These application notes provide detailed protocols for characterizing the activity

of AC-264613 in cell-based assays.

Quantitative Data Summary
The following table summarizes the reported in vitro potency of AC-264613 in various

functional assays.
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Assay Type Parameter Value Cell Line Reference

Phosphoinositide

(PI) Hydrolysis
pEC50 6.9 N/A [1]

Intracellular

Calcium

Mobilization

pEC50 7.0 N/A [1]

Cellular

Proliferation
pEC50 7.5 N/A [1]

Intracellular

Calcium

Mobilization

EC50 100-300 nM Various [2]

Signaling Pathway
AC-264613 activates PAR2, which primarily couples to Gαq/11. This initiates a signaling

cascade through phospholipase C (PLC), leading to the generation of inositol trisphosphate

(IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while

DAG activates protein kinase C (PKC). Downstream of these events, activation of mitogen-

activated protein kinases (MAPKs) such as ERK1/2 and p38 can be observed.
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Start

Plate PAR2-expressing cells
in 96-well plate

Incubate overnight
(37°C, 5% CO₂)

Load cells with
Fluo-4 AM

Incubate for 45-60 min
(37°C, dark)

Wash cells to remove
excess dye

Add assay buffer

Measure fluorescence in
plate reader

Prepare serial dilutions
of AC-264613

Add AC-264613

 Establish
baseline

Record fluorescence signal

Analyze data and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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